Cas no 5895-73-8 (Pyridine, 2-[[[2-(2-pyridinyl)ethyl]thio]methyl]-)

• Product Name: Pyridine, 2-[[[2-(2-pyridinyl)ethyl]thio]methyl]-
• CAS No: 5895-73-8
• MF: C₁₃H₁₄N₂S
• MW: 230.328661441803
• CID: 340350
• PubChem ID: 71443276
• Update Time: 2025-04-19

Pyridine, 2-[[[2-(2-pyridinyl)ethyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[[2-(2-pyridinyl)ethyl]thio]methyl]-
• 2-(2-pyridin-2-ylethylsulfanylmethyl)pyridine
• 5895-73-8
• 2-({[2-(Pyridin-2-yl)ethyl]sulfanyl}methyl)pyridine
• DTXSID40852106

• Inchi： 1S/C13H14N2S/c1-3-8-14-12(5-1)7-10-16-11-13-6-2-4-9-15-13/h1-6,8-9H,7,10-11H2
• InChI Key： MJNOIPLPKDBIFA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 230.08792
• Monoisotopic Mass: 230.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78